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Compound of Interest

(4-Bromopyridin-2-
Compound Name: ) _
yl)methanamine hydrochloride

Cat. No.: B1374785

An In-Depth Technical Guide to (4-Bromopyridin-2-yl)methanamine Hydrochloride: A
Strategic Building Block in Modern Drug Discovery

Executive Summary

(4-Bromopyridin-2-yl)methanamine hydrochloride is a pivotal heterocyclic building block in
medicinal chemistry and pharmaceutical development. Its strategic value stems from a unique
trifecta of structural features: a pyridine core, a reactive bromine substituent, and a versatile
aminomethyl group. This guide provides an in-depth analysis of its chemical properties, a
detailed examination of its synthetic pathways, and a comprehensive overview of its
applications as a strategic intermediate in the design of novel therapeutic agents. The content
herein is tailored for researchers, scientists, and drug development professionals, offering field-
proven insights and robust, verifiable protocols to empower innovation in organic synthesis and
drug discovery.

Molecular Overview and Physicochemical
Properties

The utility of any chemical intermediate begins with a thorough understanding of its
fundamental properties. (4-Bromopyridin-2-yl)methanamine hydrochloride is a salt, which
often enhances stability and simplifies handling compared to its free base form. The key
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structural features—a nucleophilic amine and a bromine atom positioned for cross-coupling
reactions—are the cornerstones of its synthetic versatility.[1]

Chemical Structure and ldentifiers

The compound consists of a pyridine ring substituted at the 4-position with a bromine atom and
at the 2-position with a methanamine group, which is protonated to form the hydrochloride salt.

Caption: Chemical structure of (4-Bromopyridin-2-yl)methanamine hydrochloride.

Key Physicochemical Data

The following table summarizes the essential properties of this compound.

Property Value Reference(s)
CAS Number 1001414-95-4 [2]

Molecular Formula CeH7BrN2-HCI [2]

Molecular Weight 223.50 g/mol [2]
Appearance Off-white to light yellow solid [3114]

Purity Typically =295% [5]

SMILES Code CI.LNCC1C=C(Br)C=CN=1 [2]

INChI=1S/C6H7BIN2.CIH/c7-5-
InChl Key 1-2-9-6(3-5)4-8;/h1- 2]
3H,4,8H2;1H

The Synthetic Keystone: Reactivity and Rationale

The strategic importance of (4-Bromopyridin-2-yl)methanamine lies in its predictable and
versatile reactivity, which allows for sequential or orthogonal functionalization. This dual
reactivity is the primary reason for its widespread use in the construction of complex molecular
scaffolds for drug discovery.[1][6]
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e The Bromo Group (C4-Position): The bromine atom is an excellent handle for metal-
catalyzed cross-coupling reactions.[1] This enables the efficient formation of carbon-carbon
(e.g., Suzuki, Stille, Sonogashira reactions) and carbon-heteroatom (e.g., Buchwald-Hartwig
amination) bonds. Its position on the pyridine ring influences the electronic properties of the
scaffold.

o The Aminomethyl Group (C2-Position): The primary amine is a potent nucleophile, readily
participating in reactions such as amidation, sulfonylation, and reductive amination. This
allows for the introduction of a wide array of side chains and functional groups, which is
critical for exploring structure-activity relationships (SAR).[1]
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Bromo Group (C4) Aminomethyl Group (C2)

Cross-Coupling Site Derivatization Site

(4-Bromopyridin-2-yl)methanamine
Scaffold
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(Start: 2,4-Dibromopyridine9

Step 1. Cyanation

Nucleophilic Substitution
with CUCN

Intermediate:
4-Bromo-2-cyanopyridine

Step 2: Reduction

Nitrile Reduction

(e.g., H2, Pd/C or LiAlHa4)

orms Free Base

Free Base:
(4-Bromopyridin-2-yl)methanamine

tep 3: Salt Formation

Treatment with HCI
in an organic solvent

Final Product:
(4-Bromopyridin-2-yl)methanamine HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1374785#4-bromopyridin-2-yl-methanamine-
hydrochloride-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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